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molecular formula C15H17N3O B8436663 N-[3-(1H-Imidazol-1-yl)propyl]cinnamamide

N-[3-(1H-Imidazol-1-yl)propyl]cinnamamide

Cat. No. B8436663
M. Wt: 255.31 g/mol
InChI Key: BMVJWBZHZVYRLB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04568687

Procedure details

A mixture of 2.22 g. of trans-cinnamic acid, 2.43 g, of 1,1'-carbonyldiimidazole and 50 ml. of tetrahydrofuran was stirred for 2 hours, then 1.7 ml. of 1H-imidazole-1-propanamine was added. The reaction mixture was stirred for 18 hours, then 5 ml. of water was added, the mixture was heated for 30 minutes and then concentrated. Methylene chloride and 10 ml. of 1N sodium hydroxide were added and then layers were separated. The organic layer was washed with water, dried over magnesium sulfate and concentrated, giving the desired product as a viscous oil.
Name
trans-cinnamic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1,1'-carbonyldiimidazole
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
1H-imidazole-1-propanamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
desired product

Identifiers

REACTION_CXSMILES
[C:1]([OH:11])(=O)/[CH:2]=[CH:3]/[C:4]1[CH:9]=[CH:8][CH:7]=[CH:6][CH:5]=1.C(N1C=CN=C1)(N1C=CN=C1)=O.O1CCCC1.[N:29]1([CH2:34][CH2:35][CH2:36][NH2:37])[CH:33]=[CH:32][N:31]=[CH:30]1>O>[N:29]1([CH2:34][CH2:35][CH2:36][NH:37][C:1](=[O:11])[CH:2]=[CH:3][C:4]2[CH:5]=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH:33]=[CH:32][N:31]=[CH:30]1

Inputs

Step One
Name
trans-cinnamic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(\C=C\C1=CC=CC=C1)(=O)O
Step Two
Name
1,1'-carbonyldiimidazole
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)(N1C=NC=C1)N1C=NC=C1
Step Three
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
reactant
Smiles
O1CCCC1
Step Four
Name
1H-imidazole-1-propanamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1(C=NC=C1)CCCN
Step Five
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Stirring
Type
CUSTOM
Details
The reaction mixture was stirred for 18 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
A mixture of 2.22 g
TEMPERATURE
Type
TEMPERATURE
Details
the mixture was heated for 30 minutes
Duration
30 min
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
ADDITION
Type
ADDITION
Details
of 1N sodium hydroxide were added
CUSTOM
Type
CUSTOM
Details
layers were separated
WASH
Type
WASH
Details
The organic layer was washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 18 h
Name
desired product
Type
product
Smiles
N1(C=NC=C1)CCCNC(C=CC1=CC=CC=C1)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.